Cas no 799262-05-8 (2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy-)

799262-05-8 structure
Product name:2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy-
2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy-
- 8-ethyl-4-hydroxychromen-2-one
- 8-Ethyl-4-hydroxycoumarin
- EN300-372536
- DTXSID20716116
- SCHEMBL5344800
- 8-Ethyl-4-hydroxy-2H-1-benzopyran-2-one
- 8-ethyl-4-hydroxy-2H-chromen-2-one
- XQUYEEGXQDHSKI-UHFFFAOYSA-N
- 799262-05-8
-
- Inchi: InChI=1S/C11H10O3/c1-2-7-4-3-5-8-9(12)6-10(13)14-11(7)8/h3-6,12H,2H2,1H3
- InChI Key: XQUYEEGXQDHSKI-UHFFFAOYSA-N
- SMILES: CCC1=C2C(=CC=C1)C(=CC(=O)O2)O
Computed Properties
- Exact Mass: 190.062994177g/mol
- Monoisotopic Mass: 190.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.5Ų
2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-372536-1.0g |
8-ethyl-4-hydroxy-2H-chromen-2-one |
799262-05-8 | 95.0% | 1.0g |
$884.0 | 2025-03-18 | |
Enamine | EN300-372536-5.0g |
8-ethyl-4-hydroxy-2H-chromen-2-one |
799262-05-8 | 95.0% | 5.0g |
$2566.0 | 2025-03-18 | |
Enamine | EN300-372536-10.0g |
8-ethyl-4-hydroxy-2H-chromen-2-one |
799262-05-8 | 95.0% | 10.0g |
$3807.0 | 2025-03-18 | |
Enamine | EN300-372536-0.5g |
8-ethyl-4-hydroxy-2H-chromen-2-one |
799262-05-8 | 95.0% | 0.5g |
$849.0 | 2025-03-18 | |
Enamine | EN300-372536-0.25g |
8-ethyl-4-hydroxy-2H-chromen-2-one |
799262-05-8 | 95.0% | 0.25g |
$814.0 | 2025-03-18 | |
Enamine | EN300-372536-0.05g |
8-ethyl-4-hydroxy-2H-chromen-2-one |
799262-05-8 | 95.0% | 0.05g |
$744.0 | 2025-03-18 | |
Enamine | EN300-372536-0.1g |
8-ethyl-4-hydroxy-2H-chromen-2-one |
799262-05-8 | 95.0% | 0.1g |
$779.0 | 2025-03-18 | |
Enamine | EN300-372536-2.5g |
8-ethyl-4-hydroxy-2H-chromen-2-one |
799262-05-8 | 95.0% | 2.5g |
$1735.0 | 2025-03-18 |
2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy- Related Literature
-
Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
-
Ryan Fillingham,Matthew Boon,Shaghraf Javaid,J. Alex Saunders,Franca Jones CrystEngComm, 2021,23, 2249-2261
-
Hideki Matsubara,Hiroyasu Kataoka,Hajime Ohtani Polym. Chem., 2010,1, 1056-1061
-
Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
-
Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
799262-05-8 (2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy-) Related Products
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